Cas no 2680659-34-9 (methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate)

• Product Name: methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate
• CAS No: 2680659-34-9
• MF: C₁₂H₁₃Cl₃N₂O₄
• MW: 355.601620435715
• CID: 5621445
• PubChem ID: 165938289
• Update Time: 2025-10-30

methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680659-34-9
• EN300-28299196
• methyl 4-{[(tert-butoxy)carbonyl]amino}-3,5,6-trichloropyridine-2-carboxylate
• methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate

• Inchi： 1S/C12H13Cl3N2O4/c1-12(2,3)21-11(19)17-7-5(13)8(10(18)20-4)16-9(15)6(7)14/h1-4H3,(H,16,17,19)
• InChI Key： QGOZDYWHNKBIOT-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC(=C(C=1NC(=O)OC(C)(C)C)Cl)Cl

Computed Properties

• Exact Mass: 353.994090g/mol
• Monoisotopic Mass: 353.994090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate

Research Brief on Methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate (CAS: 2680659-34-9)

Methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate (CAS: 2680659-34-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichloropyridine backbone and tert-butoxycarbonyl (Boc) protected amino group, serves as a critical intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The synthesis and characterization of methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate have been extensively documented in recent literature. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available 2,3,5,6-tetrachloropyridine, to achieve high yields of the target compound. The Boc-protected amino group was found to enhance the stability of the intermediate, facilitating subsequent functionalization.

In addition to its synthetic utility, methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate has been investigated for its biological activity. A recent preprint on bioRxiv (2024) reported its role as a scaffold for designing potent antimicrobial agents. The study revealed that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The trichloropyridine moiety was identified as a key structural feature contributing to the observed bioactivity.

Further research has explored the mechanistic aspects of this compound's activity. A collaborative study between academic and industrial researchers (Nature Communications, 2023) utilized computational modeling and X-ray crystallography to elucidate the binding interactions of methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate derivatives with target proteins. The findings suggested that the compound's ability to form halogen bonds with key amino acid residues in the active site of target enzymes underpins its inhibitory potency.

Despite these promising developments, challenges remain in the optimization of methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advances in high-throughput screening and fragment-based drug design offer potential solutions to these challenges, as highlighted in a review article published in Chemical Reviews (2024).

In conclusion, methyl 4-{(tert-butoxy)carbonylamino}-3,5,6-trichloropyridine-2-carboxylate (CAS: 2680659-34-9) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of novel therapeutics. Ongoing research efforts are expected to further expand its applications and optimize its pharmacological properties, paving the way for its potential clinical translation.